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Cat. No.: B1585595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Yellow 12, also known as Sudan II, is a lipophilic dye belonging to the Sudan family of

dyes.[1][2] These dyes are effective for staining sudanophilic substances, which are primarily

lipids, including triglycerides and lipoproteins.[1][3] The staining mechanism is based on the

dye's higher solubility in lipids than in its solvent.[4] When a tissue section is treated with a

Solvent Yellow 12 solution, the dye partitions into the lipid droplets present in the tissue,

rendering them visible under a microscope.[4] This characteristic makes Solvent Yellow 12 a

useful tool for the visualization and qualitative assessment of lipids in various biological

samples. While primarily used as an industrial colorant for plastics, waxes, and fuels, its

properties lend themselves to applications in microscopy for the study of lipid distribution and

accumulation in cells and tissues.[5][6][7]

Principle of Staining
The staining process with Solvent Yellow 12 is a physical phenomenon governed by the

principles of differential solubility.[4] The dye is dissolved in an organic solvent, and when this

solution is applied to a biological sample, the dye molecules migrate from the solvent to the

lipid components within the tissue, where they are more soluble.[4] This results in the selective

coloring of lipid-rich structures. The intensity of the staining is related to the concentration of the

dye and the amount of lipid present in the sample.
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Applications in Microscopy
Lipid and Lipoprotein Demonstration: Solvent Yellow 12 can be used to stain triglycerides,

lipids, and lipoproteins in tissue sections and cell preparations.[1][3]

Lipid Storage Disorders: This staining can be applied to study the accumulation of lipids in

various pathological conditions.

Fecal Fat Determination: Sudan dyes are used in a simple, semi-quantitative screening test

for steatorrhea by staining fat droplets in stool samples.[1]
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Parameter Value Notes

Dye Name Solvent Yellow 12 (Sudan II) C.I. 11860

Molecular Formula C₁₄H₁₄N₂O [6]

Molecular Weight 226.27 g/mol [6][8]

Appearance Brilliant yellow powder [7]

Solubility
Soluble in ethanol, acetone,

benzene
[6]

Stock Solution 1% (w/v) in 70% Ethanol
A common starting point for

Sudan dyes.

Working Solution
Saturated solution in 70%

Ethanol
Typically filtered before use.

Fixation 10% Neutral Buffered Formalin

Recommended for lipid

preservation. Solvent fixation

can degrade lipid droplet

morphology.[9]

Sample Type Frozen sections, fixed cells

Paraffin embedding should be

avoided as the process

removes lipids.

Incubation Time 10 - 60 minutes

Optimization may be required

depending on the sample type

and lipid content.

Differentiation 70% Ethanol
A brief rinse to remove excess

background staining.

Counterstain (optional) Hematoxylin To visualize cell nuclei.

Mounting Medium Aqueous (e.g., Glycerin Jelly)

Organic solvent-based

mounting media will dissolve

the dye and the lipids.[4]

Expected Result
Lipids appear as red-orange

droplets
[1]
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Experimental Protocols
Protocol 1: Staining of Lipids in Frozen Tissue Sections
Materials:

Solvent Yellow 12 (Sudan II) powder

70% Ethanol

10% Neutral Buffered Formalin

Distilled water

Hematoxylin (optional)

Glycerin jelly or other aqueous mounting medium

Microscope slides and coverslips

Cryostat

Procedure:

Tissue Preparation: Cut frozen tissue sections at a thickness of 8-12 µm using a cryostat.

Mount the sections on clean microscope slides.

Fixation: Fix the sections in 10% neutral buffered formalin for 5-10 minutes.

Washing: Rinse the slides gently with distilled water.

Dehydration: Place the slides in 70% ethanol for 5 minutes.

Staining: Prepare a saturated solution of Solvent Yellow 12 in 70% ethanol and filter it.

Immerse the slides in the staining solution for 10-60 minutes at room temperature.

Differentiation: Briefly rinse the slides in 70% ethanol to remove excess stain.

Washing: Wash the slides thoroughly with distilled water.
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Counterstaining (Optional): If desired, counterstain the nuclei with Hematoxylin for 1-2

minutes. Wash thoroughly with tap water.

Mounting: Mount the coverslips using an aqueous mounting medium like glycerin jelly.

Microscopy: Observe the stained sections under a light microscope. Lipids will appear as

red-orange droplets.

Protocol 2: Staining of Lipids in Cultured Cells
Materials:

Solvent Yellow 12 (Sudan II) powder

70% Ethanol

Phosphate-Buffered Saline (PBS)

4% Paraformaldehyde (PFA) in PBS

Distilled water

Hematoxylin (optional)

Aqueous mounting medium

Cells grown on coverslips

Procedure:

Cell Culture: Grow cells to the desired confluency on sterile coverslips in a culture dish.

Washing: Aspirate the culture medium and wash the cells twice with PBS.

Fixation: Fix the cells with 4% PFA for 15-30 minutes at room temperature.

Washing: Wash the cells three times with PBS.
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Staining: Prepare a saturated solution of Solvent Yellow 12 in 70% ethanol and filter it.

Incubate the coverslips in the staining solution for 10-20 minutes at room temperature,

protected from light.

Differentiation: Briefly rinse the coverslips in 70% ethanol to remove excess stain.

Washing: Wash the coverslips with distilled water.

Counterstaining (Optional): Counterstain the nuclei with Hematoxylin for 1-2 minutes,

followed by a thorough wash with tap water.

Mounting: Mount the coverslips onto microscope slides using an aqueous mounting medium.

Imaging: Examine the cells under a microscope. Lipid droplets within the cells will be stained

red-orange.
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Caption: Experimental workflow for Solvent Yellow 12 staining.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Solvent Yellow 12
Staining in Microscopy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585595#protocol-for-solvent-yellow-12-staining-in-
microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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